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Compound of Interest

Compound Name: 7-Methoxy-2-naphthol

Cat. No.: B049774 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 7-Methoxy-2-naphthol

This technical guide provides a comprehensive overview of the core physicochemical

properties of 7-Methoxy-2-naphthol, tailored for researchers, scientists, and professionals in

drug development. This document summarizes key quantitative data, outlines detailed

experimental protocols for property determination, and includes visualizations to illustrate

experimental workflows and structural relationships.

Core Physicochemical Properties
7-Methoxy-2-naphthol is an organic compound with a naphthol structure substituted with a

methoxy group.[1] Its chemical and physical characteristics are crucial for its application in

chemical synthesis and potential biological activities.[1]

Quantitative Data Summary
The fundamental physicochemical properties of 7-Methoxy-2-naphthol are summarized in the

table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₁H₁₀O₂ [2][3][4][5][6][7]

Molecular Weight 174.20 g/mol [2][4][5][6]

Melting Point 116-119 °C [2][3][5]

Boiling Point (Predicted) 336.7 ± 15.0 °C [5]

pKa (Predicted) 9.45 ± 0.40 [5]

logP (XLogP3) 3.1 [4]

Appearance
White to off-white or brown

crystalline powder/chunks
[3][8]

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and ether.

[1]

CAS Number 5060-82-2 [2][3][5][6][9][7]

Experimental Protocols
The following sections detail the methodologies for determining the key physicochemical

properties of 7-Methoxy-2-naphthol.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this occurs over a narrow temperature range.

Methodology: Capillary Melting Point Determination

Sample Preparation: A small amount of finely powdered, dry 7-Methoxy-2-naphthol is
packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Vernier

Melt Station or a similar calibrated device.[10]
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Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

approach the expected melting point, followed by a slower rate (1-2 °C per minute) as the

melting point is neared.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the range.[10]

Replicates: The measurement is typically repeated two to three times to ensure accuracy

and reproducibility.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Simple Distillation

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom

flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving

flask.[10]

Sample and Heating: The 7-Methoxy-2-naphthol is placed in the round-bottom flask. The

liquid is heated to boiling.[10]

Temperature Measurement: The thermometer bulb is positioned so that the top of the bulb is

level with the bottom of the side arm of the distillation head. This ensures the temperature of

the vapor distilling into the condenser is accurately measured.[10]

Data Recording: The temperature is recorded when it stabilizes during the distillation of the

vapor. This stable temperature is the boiling point.[10]

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Shake-Flask Method
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Solvent Selection: A range of solvents, including water and various organic solvents (e.g.,

ethanol, ether), are used.

Sample Preparation: A known excess amount of 7-Methoxy-2-naphthol is added to a known

volume of the solvent in a sealed flask.

Equilibration: The flask is agitated (e.g., in a shaker bath) at a constant temperature for a

sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the

undissolved solid from the saturated solution.

Concentration Analysis: The concentration of 7-Methoxy-2-naphthol in the clear

supernatant is determined using a suitable analytical technique, such as UV-Vis

spectroscopy or High-Performance Liquid Chromatography (HPLC).

Calculation: The solubility is expressed as the mass of solute per volume or mass of solvent

(e.g., g/L or mg/mL).

Determination of Octanol-Water Partition Coefficient
(logP)
The octanol-water partition coefficient is a measure of the ratio of the concentration of a

chemical in octanol and water at equilibrium. It is a key indicator of a substance's

hydrophobicity and potential for bioaccumulation.

Methodology: Shake-Flask Method (OECD Guideline 107)

Preparation: Equal volumes of n-octanol and water are pre-saturated with each other.

Dissolution: A small, known amount of 7-Methoxy-2-naphthol is dissolved in the aqueous or

octanolic phase.

Partitioning: The two phases are mixed in a sealed flask and agitated until equilibrium is

reached.
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Phase Separation: The mixture is centrifuged to ensure complete separation of the octanol

and water layers.

Concentration Measurement: The concentration of 7-Methoxy-2-naphthol in both the

octanol and aqueous phases is determined using an appropriate analytical method (e.g.,

HPLC, UV-Vis spectroscopy).

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase. The result is typically expressed

as its base-10 logarithm (logP).

Visualizations
The following diagrams illustrate the experimental workflow for physicochemical

characterization and the structural basis for the properties of 7-Methoxy-2-naphthol.
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Experimental Workflow for Physicochemical Characterization
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Structural Influence on Physicochemical Properties

7-Methoxy-2-naphthol Structure

Key Functional Groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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